Magnesium oxide
Magnesium oxide
Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard.
Magnesium oxide is an inorganic compound that occurs in nature as the mineral periclase. In aqueous media combines quickly with water to form magnesium hydroxide. It is used as an antacid and mild laxative and has many nonmedicinal uses.
Magnesium Oxide is the oxide salt of magnesium with antacid, laxative and vascular smooth muscle relaxant activities. Magnesium combines with water to form magnesium hydroxide which reacts chemically to neutralize or buffer existing quantities of stomach acid; stomach-content and intra-esophageal pH rise, resulting in a decrease in pepsin activity. This agent's laxative effect is the result, in part, of osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may behave as calcium antagonists in vascular smooth muscle.
Magnesium oxide (MgO). An inorganic compound that occurs in nature as the mineral periclase. In aqueous media combines quickly with water to form magnesium hydroxide. It is used as an antacid and mild laxative and has many nonmedicinal uses.
See also: Magnesium Cation (has active moiety); Periclase (narrower); Citric acid; magnesium oxide; sodium carbonate (component of) ... View More ...
Magnesium oxide is an inorganic compound that occurs in nature as the mineral periclase. In aqueous media combines quickly with water to form magnesium hydroxide. It is used as an antacid and mild laxative and has many nonmedicinal uses.
Magnesium Oxide is the oxide salt of magnesium with antacid, laxative and vascular smooth muscle relaxant activities. Magnesium combines with water to form magnesium hydroxide which reacts chemically to neutralize or buffer existing quantities of stomach acid; stomach-content and intra-esophageal pH rise, resulting in a decrease in pepsin activity. This agent's laxative effect is the result, in part, of osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may behave as calcium antagonists in vascular smooth muscle.
Magnesium oxide (MgO). An inorganic compound that occurs in nature as the mineral periclase. In aqueous media combines quickly with water to form magnesium hydroxide. It is used as an antacid and mild laxative and has many nonmedicinal uses.
See also: Magnesium Cation (has active moiety); Periclase (narrower); Citric acid; magnesium oxide; sodium carbonate (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
1317-74-4
VCID:
VC20958629
InChI:
InChI=1S/Mg.O
SMILES:
O=[Mg]
Molecular Formula:
MgO
Molecular Weight:
40.305 g/mol
Magnesium oxide
CAS No.: 1317-74-4
Cat. No.: VC20958629
Molecular Formula: MgO
Molecular Weight: 40.305 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard. Magnesium oxide is an inorganic compound that occurs in nature as the mineral periclase. In aqueous media combines quickly with water to form magnesium hydroxide. It is used as an antacid and mild laxative and has many nonmedicinal uses. Magnesium Oxide is the oxide salt of magnesium with antacid, laxative and vascular smooth muscle relaxant activities. Magnesium combines with water to form magnesium hydroxide which reacts chemically to neutralize or buffer existing quantities of stomach acid; stomach-content and intra-esophageal pH rise, resulting in a decrease in pepsin activity. This agent's laxative effect is the result, in part, of osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may behave as calcium antagonists in vascular smooth muscle. Magnesium oxide (MgO). An inorganic compound that occurs in nature as the mineral periclase. In aqueous media combines quickly with water to form magnesium hydroxide. It is used as an antacid and mild laxative and has many nonmedicinal uses. See also: Magnesium Cation (has active moiety); Periclase (narrower); Citric acid; magnesium oxide; sodium carbonate (component of) ... View More ... |
|---|---|
| CAS No. | 1317-74-4 |
| Molecular Formula | MgO |
| Molecular Weight | 40.305 g/mol |
| IUPAC Name | oxomagnesium |
| Standard InChI | InChI=1S/Mg.O |
| Standard InChI Key | CPLXHLVBOLITMK-UHFFFAOYSA-N |
| Impurities | TRACE IMPURITIES: NaCl, KCl, NaF |
| SMILES | O=[Mg] |
| Canonical SMILES | O=[Mg] |
| Boiling Point | 6512 °F at 760 mmHg (NIOSH, 2024) 3,600 °C 3600 °C 6512 °F |
| Colorform | White, very fine powder White powder, either light or heavy depending upon whether it is prepared by heating magnesium carbonate or the basic magnesium carbonate Colorless, transparent cubic crystals |
| Melting Point | 5072 °F (NIOSH, 2024) 2825 °C 2800 °C 5072 °F |
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